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Compound of Interest

Compound Name: AC-24,055

Cat. No.: B1666484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
AC-24,055, chemically identified as 4'-(3,3-dimethyl-1-triazeno)acetanilide, is a synthetic

compound primarily recognized for its potent insect antifeedant properties. This technical guide

provides a comprehensive overview of the available data on the solubility and formulation of

AC-24,055. Due to the limited publicly available quantitative data, this document combines

established information with well-founded estimations based on its known formulation as a

wettable powder. This guide aims to serve as a valuable resource for researchers and

professionals involved in the development and application of AC-24,055 and similar

compounds.

Chemical Properties
A summary of the key chemical properties of AC-24,055 is presented in the table below.
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Property Value Source

Chemical Name
4'-(3,3-dimethyl-1-

triazeno)acetanilide
N/A

Synonyms

N-(4-(3,3-Dimethyl-1-triazen-1-

yl)phenyl)acetamide, American

Cyanamid 24,055

N/A

Molecular Formula C₁₀H₁₄N₄O N/A

Molecular Weight 206.24 g/mol N/A

Appearance Solid (predicted) N/A

Solubility Profile
Precise quantitative solubility data for AC-24,055 is not readily available in public literature.

However, its formulation as a 25% wettable powder strongly indicates low aqueous solubility.

The following table provides a qualitative and estimated solubility profile.

Solvent Solubility Remarks

Water Very low (estimated)

The use in a wettable powder

formulation suggests poor

solubility in water.

Organic Solvents Likely soluble

Specific data is unavailable,

but compounds of similar

structure often exhibit solubility

in common organic solvents

like acetone, ethanol, and

dimethyl sulfoxide (DMSO).

Experimental Protocol for Solubility Determination
(Hypothetical)
A standard protocol to determine the solubility of AC-24,055 would involve the following steps:
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Preparation of Saturated Solutions: Add an excess amount of AC-24,055 to a known volume

of the desired solvent (e.g., water, ethanol, acetone) in a sealed container.

Equilibration: Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient

period (e.g., 24-48 hours) to ensure equilibrium is reached.

Separation of Undissolved Solid: Centrifuge or filter the suspension to separate the saturated

solution from the excess solid.

Quantification: Analyze the concentration of AC-24,055 in the clear supernatant using a

suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with

UV detection.

Calculation: Express the solubility in terms of mass per unit volume (e.g., mg/mL or g/L).

Experimental Workflow for Solubility Determination

Preparation of Saturated Solution
(Excess AC-24,055 in solvent)

Equilibration
(Agitation at constant temperature)

Separation
(Centrifugation/Filtration)

Quantification
(HPLC analysis of supernatant)

Solubility Calculation
(mg/mL or g/L)
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Workflow for determining the solubility of AC-24,055.

Formulation as a Wettable Powder
AC-24,055 has been primarily used in a 25% wettable powder (WP) formulation.[1] Wettable

powders are dry formulations designed to be suspended in water for spray applications,

particularly suitable for water-insoluble active ingredients.

Typical Composition of a 25% Wettable Powder
Formulation
The following table outlines a representative composition for a 25% wettable powder

formulation of AC-24,055, based on common industry practices.

Component Percentage (%) Function

AC-24,055 (Active Ingredient) 25 Insect antifeedant

Inert Carrier (e.g., Kaolin clay,

Silica)
65-70

Diluent and carrier for the

active ingredient

Wetting Agent (e.g., Sodium

lauryl sulfate)
2-5

Reduces surface tension and

allows the powder to mix with

water

Dispersing Agent (e.g.,

Lignosulfonates)
3-5

Prevents agglomeration and

maintains a stable suspension

of particles in water

Experimental Protocol for Wettable Powder Formulation
and Evaluation

Milling and Blending: The active ingredient (AC-24,055) is first finely milled to a specific

particle size. It is then blended with the inert carrier, wetting agent, and dispersing agent in

precise proportions to achieve a homogenous powder.

Suspensibility Test:
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A known amount of the wettable powder is added to a standard volume of water in a

graduated cylinder.

The cylinder is inverted a set number of times to ensure thorough mixing.

The suspension is allowed to stand for a defined period (e.g., 30 minutes).

The top and bottom fractions of the suspension are sampled and their active ingredient

content is determined.

Suspensibility is calculated as the percentage of the active ingredient that remains

suspended.

Wetting Time Test:

A weighed amount of the wettable powder is carefully dropped onto the surface of a

beaker of water.

The time taken for the powder to become completely wet and sink is recorded.

Wettable Powder Formulation and Evaluation Workflow

Formulation

Quality Control

Milling of AC-24,055

Blending with Carrier and Surfactants

Suspensibility Test Wetting Time Test
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Process for formulating and evaluating a wettable powder.

Mechanism of Action: Insect Antifeedant
AC-24,055 functions as an insect antifeedant, deterring insects from feeding on treated plants.

The primary mechanism of action is believed to involve the insect's gustatory (taste) system.

Upon contact with AC-24,055, specialized gustatory receptor neurons (GRNs) on the insect's

mouthparts are stimulated. This stimulation sends a negative signal to the insect's central

nervous system, overriding the positive feeding signals from phagostimulants (e.g., sugars).

This leads to the cessation of feeding. Some triazene insecticides have been suggested to act

on transient receptor potential (TRP) channels, which could be an additional or alternative

mechanism for the observed antifeedant effect. Furthermore, some studies suggest that AC-
24,055 may inhibit digestive enzymes in certain insect larvae.[2]

Hypothesized Antifeedant Signaling Pathway of AC-24,055

AC-24,055

Gustatory Receptors / TRP Channels
(on insect mouthparts)

Contact

Gustatory Receptor Neuron Activation

Stimulation
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Proposed mechanism of feeding deterrence by AC-24,055.

Conclusion
AC-24,055 is a potent insect antifeedant whose physicochemical properties, particularly its low

aqueous solubility, have dictated its formulation as a wettable powder. While specific

quantitative data on its solubility remains limited in the public domain, this guide provides a

comprehensive overview based on available information and established principles of

formulation science. The proposed mechanism of action centers on the disruption of the

insect's gustatory sense, leading to feeding inhibition. Further research to quantify the solubility

of AC-24,055 in a range of solvents and to elucidate the precise molecular targets within the

insect's sensory and digestive systems would be highly valuable for the future development

and application of this and other related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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